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Compound of Interest

Compound Name: Elaidic alcohol

CAS No.: 26446-12-8

Cat. No.: B7767030

Get Quote

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the application of elaidic alcohol in cosmetic and personal care

formulations. It delves into the physicochemical properties, functional benefits, and practical

application protocols of this long-chain unsaturated fatty alcohol.

Introduction to Elaidic Alcohol
Elaidic alcohol, also known as (E)-9-octadecen-1-ol, is the trans isomer of oleyl alcohol. It is a

monounsaturated fatty alcohol with an 18-carbon chain. While less common in cosmetic

formulations than its cis-isomer, oleyl alcohol, elaidic alcohol possesses unique properties that

make it a valuable ingredient for formulators seeking specific textural and performance

characteristics.

Key Physicochemical Properties:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b7767030#bc-rfq
https://www.benchchem.com/product/b7767030/docs?utm_src=pdf-body#elaidic-alcohol-in-cosmetics-a-technical-guide-for-formulation-scientists
https://www.benchchem.com/product/b7767030/docs?utm_src=pdf-body#elaidic-alcohol-in-cosmetics-a-technical-guide-for-formulation-scientists
https://www.benchchem.com/product/b7767030/docs?utm_src=pdf-body#elaidic-alcohol-in-cosmetics-a-technical-guide-for-formulation-scientists
https://www.benchchem.com/product/b7767030/docs?utm_src=pdf-body#elaidic-alcohol-in-cosmetics-a-technical-guide-for-formulation-scientists
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

INCI Name Elaidyl Alcohol -

CAS Number 506-42-3 [1]

Molecular Formula C₁₈H₃₆O [1]

Molecular Weight 268.48 g/mol [1]

Appearance
White, waxy solid at room

temperature
[1]

Solubility
Insoluble in water; soluble in

organic solvents like ethanol.
[1]

The trans configuration of the double bond in elaidic alcohol results in a more linear and rigid

molecular structure compared to the bent structure of oleyl alcohol. This structural difference

influences its physical properties, such as a higher melting point, and its interactions within a

formulation matrix.

Functional Applications in Cosmetic Science
Elaidic alcohol, like other fatty alcohols, is a multifunctional ingredient. Its utility in cosmetic

and personal care formulations stems from its ability to act as an emollient, thickener,

emulsifier, and opacifying agent.

Emollient and Skin Barrier Interactions
As an emollient, elaidic alcohol helps to soften and smooth the skin by forming a protective

layer on its surface, which reduces water loss.[2] While direct studies on elaidic alcohol's
impact on the skin barrier are limited, research on its cis-isomer, oleyl alcohol, provides

valuable insights. Oleyl alcohol has been shown to be a less disruptive penetration enhancer

compared to oleic acid, without adversely affecting transepidermal water loss (TEWL) or skin

electrical impedance.[3] This suggests that unsaturated fatty alcohols can enhance the delivery

of active ingredients while maintaining skin barrier integrity. Fatty alcohols, in general, support

the skin's natural protective barrier by replenishing lipids.[4]

Mechanism of Action: Skin Barrier Interaction
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Caption: Interaction of Elaidic Alcohol with the Stratum Corneum.

Emulsion Stabilization and Viscosity Modification
In emulsions such as creams and lotions, elaidic alcohol functions as a co-emulsifier and a

viscosity-enhancing agent.[5] It partitions at the oil-water interface, working synergistically with

the primary emulsifier to create a stable and homogenous product. The long hydrocarbon chain

of elaidic alcohol contributes to the formation of a structured network within the external

phase of an emulsion, thereby increasing its viscosity and providing a rich, creamy texture.

Experimental Workflow: Emulsion Preparation
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Caption: General workflow for preparing an O/W emulsion.

Hair Care Applications
In hair care, particularly in conditioners, elaidic alcohol contributes to the product's

conditioning properties.[6][7] It deposits on the hair shaft, providing lubrication, reducing friction

between hair strands, and improving combability. Its emollient nature helps to soften the hair,

leaving it with a smooth and healthy appearance. Patents related to hair conditioning agents

have mentioned the use of elaidic acid, the precursor to elaidic alcohol, suggesting its

relevance in this application area.[1]

Other Potential Applications
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Opacifying Agent: Its solid, waxy nature allows it to be used as an opacifier in formulations,

giving them a more lotion-like, less transparent appearance.

Structuring Agent in Anhydrous Formulations: In products like lipsticks and stick

antiperspirants, elaidic alcohol can contribute to the solid structure, providing rigidity and

influencing the payoff and feel upon application.[8][9]

Application Protocols and Formulation Guidelines
Protocol for Preparation of an Oil-in-Water (O/W) Cream
This protocol outlines the preparation of a basic O/W cream incorporating elaidic alcohol as a

co-emulsifier and thickener.

Materials:

Oil Phase:

Elaidic Alcohol: 2-5%

Primary Emulsifier (e.g., Glyceryl Stearate & PEG-100 Stearate): 3-6%

Emollient Oil (e.g., Caprylic/Capric Triglyceride): 10-20%

Aqueous Phase:

Deionized Water: q.s. to 100%

Glycerin: 3-5%

Xanthan Gum: 0.2-0.5%

Preservative: As required

Cool-Down Phase:

Active Ingredients, Fragrance: As required

Procedure:
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Combine the components of the oil phase and heat to 70-75°C with gentle stirring until all

components are melted and uniform.

In a separate vessel, combine the components of the aqueous phase and heat to 70-75°C

with stirring until the xanthan gum is fully hydrated.

Slowly add the aqueous phase to the oil phase under high-shear homogenization.

Continue homogenization for 5-10 minutes to form a stable emulsion.

Begin cooling the emulsion while stirring gently.

When the temperature is below 40°C, add the cool-down phase ingredients and continue

stirring until the cream is smooth and uniform.

Adjust the pH if necessary.

Protocol for Emulsion Stability Testing
Objective: To assess the physical stability of the formulated cream over time and under stress

conditions.

Methods:

Macroscopic Evaluation:

Observe the sample for any signs of phase separation, creaming, or changes in color and

odor at regular intervals (e.g., 24h, 1 week, 1 month, 3 months) under different storage

conditions (room temperature, 40°C, 4°C).

Microscopic Evaluation:

Examine a droplet of the emulsion under a microscope to assess the droplet size and

distribution. Look for any signs of coalescence (merging of droplets) over time.

Centrifugation Test:
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Centrifuge a sample of the emulsion at a specified speed (e.g., 3000 rpm) for a set

duration (e.g., 30 minutes).

Observe for any phase separation. A stable emulsion should show no separation.

Viscosity Measurement:

Measure the viscosity of the emulsion at a controlled temperature using a viscometer.

Monitor changes in viscosity over the stability testing period. A significant drop in viscosity

may indicate instability.

Example Stability Data Table (Hypothetical):

Parameter Initial 1 Month at 40°C 3 Months at 40°C

Appearance
Homogeneous white

cream

Homogeneous white

cream

Homogeneous white

cream

pH 5.5 5.4 5.3

Viscosity (cps) 15,000 14,500 14,000

Droplet Size (µm) 2-5 2-6 3-7

Centrifugation No separation No separation No separation

Protocol for Analytical Quantification of Elaidic Alcohol
in a Cosmetic Cream
This protocol is based on a validated HPLC method for elaidic acid and can be adapted for

elaidic alcohol.[10][11]

Instrumentation: High-Performance Liquid Chromatography (HPLC) with UV or Evaporative

Light Scattering Detector (ELSD).

Chromatographic Conditions (Starting Point):

Column: C18 reversed-phase column

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b7767030/docs?utm_src=pdf-body#elaidic-alcohol-in-cosmetics-a-technical-guide-for-formulation-scientists
https://www.benchchem.com/product/b7767030/docs?utm_src=pdf-body#elaidic-alcohol-in-cosmetics-a-technical-guide-for-formulation-scientists
https://files01.core.ac.uk/download/pdf/287331412.pdf
https://www.researchgate.net/publication/283461220_Development_and_Validation_of_a_Reversed-Phase_HPLC_Method_for_Determination_of_Elaidic_Acid_in_Oils_and_Fats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: Acetonitrile/Water gradient

Flow Rate: 1.0 mL/min

Detection: UV at a low wavelength (e.g., 205 nm) or ELSD

Sample Preparation:

Accurately weigh a known amount of the cosmetic cream.

Perform a liquid-liquid extraction to separate the lipid-soluble components, including elaidic
alcohol, from the aqueous phase. A suitable solvent system would be a mixture of a polar

and a non-polar solvent (e.g., methanol and hexane).

Evaporate the organic solvent and reconstitute the residue in a known volume of the mobile

phase.

Filter the sample through a 0.45 µm filter before injection into the HPLC system.

Quantification:

Prepare a calibration curve using standards of known elaidic alcohol concentrations.

Calculate the concentration of elaidic alcohol in the sample by comparing its peak area to

the calibration curve.

Safety and Regulatory Considerations
Safety Profile
While a specific Cosmetic Ingredient Review (CIR) safety assessment for elaidic alcohol was

not found, the CIR has reviewed other long-chain fatty alcohols and found them to be safe for

use in cosmetics.[12] Safety data for elaidic acid, its precursor, indicates it is not classified as

hazardous.[5] However, as with any cosmetic ingredient, it is recommended to conduct

appropriate safety testing for the final formulation. Some studies have indicated that oleyl

alcohol, the cis-isomer, may cause allergic contact dermatitis in some individuals.[13]

Therefore, the potential for skin sensitization should be considered.
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Regulatory Status
In the United States, cosmetic products and their ingredients (with the exception of color

additives) are not subject to pre-market approval by the Food and Drug Administration (FDA).

[14][15] The manufacturer is responsible for ensuring the safety of their products. Cosmetic

companies are encouraged to participate in the FDA's Voluntary Cosmetic Registration

Program (VCRP).[14]

In the European Union, cosmetic ingredients are regulated under Regulation (EC) No

1223/2009. Information on registered substances can be found on the European Chemicals

Agency (ECHA) website.[16] Formulators should ensure that their use of elaidic alcohol
complies with the regulations in the target market.

Conclusion
Elaidic alcohol is a versatile fatty alcohol with potential applications in a wide range of

cosmetic and personal care products. Its unique physicochemical properties, stemming from its

trans-unsaturated structure, can be leveraged to create formulations with desirable sensory

and stability characteristics. While direct research on elaidic alcohol in cosmetics is not as

extensive as for its cis-isomer, the existing body of knowledge on fatty alcohols provides a

strong foundation for its effective and safe use. The protocols and guidelines presented in this

document are intended to assist formulation scientists in exploring the benefits of elaidic
alcohol in their product development endeavors.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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